Cas no 53744-28-8 (3,4-Dimethoxychalcone)

• Product Name: 3,4-Dimethoxychalcone
• CAS No: 53744-28-8
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD00041327
• CID: 89778
• PubChem ID: 5354494
• Update Time: 2025-04-18

3,4-Dimethoxychalcone Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxychalcone
• 3,4-Dimethoxybenzylideneacetophenone
• (2E)-1-(3,4-dichlorophenyl)-3-phenyl-2-propen-1-one
• (2E)-1-(3,4-dimethoxyphenyl)-3-phenyl-2-propen-1-one
• (E)-1-(3',4'-dimethoxyphenyl)-3-phenylprop-2-en-1-one
• (E)-3-phenyl-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• 1-(3,4-dimethoxy-phenyl)-3-phenyl-propenone
• 3',4'-dichloro-trans-chalcone
• 3',4'-Dichlor-trans-chalkon
• AC1L7SOT
• ACMC-20n3lp
• CTK0E9806
• styryl 3,4-dichlorophenyl ketone
• SCHEMBL3133053
• CHEMBL33943
• MFCD00041327
• AKOS000277526
• CS-0159082
• Chalcone,4-dimethoxy-
• (E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
• NSC643172
• BDBM86006
• NSC11868
• MS-9831
• NSC-237973
• LSHZPTCZLWATBZ-CSKARUKUSA-N
• NSC-204995
• HY-W083373A
• D85665
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-phenyl-, (2E)-
• 3,4-Dimethoxy benzylidene acetophenone
• 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-phenyl-
• (2E)-3-(3,4-dimethoxyphenyl)-1-phenyl-2-propen-1-one
• 5416-71-7
• 3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
• 2-Propen-1-one,4-dimethoxyphenyl)-1-phenyl-
• (E)-3-(3,4-dimethoxyphenyl)-1-phenyl-prop-2-en-1-one
• Chalcone, 5
• 53744-27-7
• (2E)-3-(3,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
• NSC-643172
• NSC237973
• NSC204995
• 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-phenyl-, (2E)-
• NSC-11868
• 53744-28-8
• Antibacterial agent 65
• DA-49499
• DA-61098

• MDL： MFCD00041327
• Inchi： 1S/C17H16O3/c1-19-16-11-9-13(12-17(16)20-2)8-10-15(18)14-6-4-3-5-7-14/h3-12H,1-2H3/b10-8+
• InChI Key： LSHZPTCZLWATBZ-CSKARUKUSA-N
• SMILES： O(C)C1C(=CC=C(/C=C/C(C2C=CC=CC=2)=O)C=1)OC
• BRN： 2620691

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: powder
• Density: 1.128
• Melting Point: 88-89°C
• Boiling Point: 421.8°C at 760 mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.591
• PSA: 35.53
• LogP: 3.59990
• Solubility: Insoluble

3,4-Dimethoxychalcone Security Information

• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25